2-[2-(2,4-dichlorophenoxy)propanoyl]-N-methylhydrazinecarbothioamide

• IUPAC Name: 1-[2-(2,4-dichlorophenoxy)propanoylamino]-3-methylthiourea
• InChI: InChI=1S/C11H13Cl2N3O2S/c1-6(10(17)15-16-11(19)14-2)18-9-4-3-7(12)5-8(9)13/h3-6H,1-2H3,(H,15,17)(H2,14,16,19)
• InChI Key: SQALJBGQYIISHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NNC(=S)NC)OC1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C11H13Cl2N3O2S
• Molecular Weight: 322.2 g/mol

Description

2-[2-(2,4-dichlorophenoxy)propanoyl]-N-methylhydrazinecarbothioamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as 'Hydralazine' and has shown promising results in various studies.

Mechanism of Action

Hydralazine works by relaxing the smooth muscles in the blood vessels, thereby reducing the resistance to blood flow and lowering blood pressure. It also has a direct effect on the heart, increasing the force of contraction and cardiac output.
Biochemical and Physiological Effects:
Hydralazine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase nitric oxide production, reduce oxidative stress, and have anti-inflammatory effects. It has also been shown to improve endothelial function and reduce vascular stiffness.

Advantages and Limitations for Lab Experiments

Hydralazine has several advantages for lab experiments. It is readily available, relatively inexpensive, and has been extensively studied. However, it also has some limitations such as potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the study of Hydralazine. It has shown promising results in cancer treatment, and further studies could explore its potential use in combination with other drugs. It could also be studied for its potential use in the treatment of other diseases such as diabetes and Alzheimer's disease. Additionally, further studies could explore its mechanism of action and potential side effects.
Conclusion:
In conclusion, Hydralazine is a chemical compound that has shown promising results in scientific research. It has a variety of applications and has been extensively studied for its potential use in the treatment of hypertension, heart failure, and kidney disease. Further studies could explore its potential use in cancer treatment and other diseases. However, it also has limitations such as potential toxicity and the need for careful handling and storage.

Synthesis Methods

Hydralazine is synthesized by reacting 2,4-dichlorophenoxyacetic acid with thionyl chloride to obtain 2,4-dichlorophenoxyacetyl chloride. This is then reacted with N-methylhydrazinecarbothioamide to obtain Hydralazine.

Scientific Research Applications

Hydralazine has been extensively studied for its potential use in scientific research. It has been shown to have a variety of applications such as in the treatment of hypertension, heart failure, and kidney disease. It has also been studied for its potential use in cancer treatment.